molecular formula C19H21ClFNO2 B1249344 1-(4'-Fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride

1-(4'-Fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride

Cat. No. B1249344
M. Wt: 349.8 g/mol
InChI Key: UWEZQLFGJUUVGR-UHFFFAOYSA-N
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Description

1-(4'-Fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride, also known as 1-(4'-Fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride, is a useful research compound. Its molecular formula is C19H21ClFNO2 and its molecular weight is 349.8 g/mol. The purity is usually 95%.
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properties

Product Name

1-(4'-Fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride

Molecular Formula

C19H21ClFNO2

Molecular Weight

349.8 g/mol

IUPAC Name

1-(4-fluorophenyl)-2-(4-hydroxy-4-phenylpiperidin-1-ium-1-yl)ethanone;chloride

InChI

InChI=1S/C19H20FNO2.ClH/c20-17-8-6-15(7-9-17)18(22)14-21-12-10-19(23,11-13-21)16-4-2-1-3-5-16;/h1-9,23H,10-14H2;1H

InChI Key

UWEZQLFGJUUVGR-UHFFFAOYSA-N

Canonical SMILES

C1C[NH+](CCC1(C2=CC=CC=C2)O)CC(=O)C3=CC=C(C=C3)F.[Cl-]

synonyms

1-(4'-fluorophenacyl)-4-hydroxy-4-phenyl-piperidinium chloride
1-(4'-FP)-4-HPPC

Origin of Product

United States

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